Cas no 1353962-19-2 (2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353962-19-2
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 2161415
• Update Time: 2025-06-26

2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester
• 2-(((1-((Benzyloxy)carbonyl)pyrrolidin-2-yl)methyl)(ethyl)amino)acetic acid
• (S)-2-(((1-((Benzyloxy)carbonyl)pyrrolidin-2-yl)methyl)(ethyl)amino)acetic acid
• AM93192
• 2-[(carboxymethylethylamino)methyl]pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H24N2O4/c1-2-18(12-16(20)21)11-15-9-6-10-19(15)17(22)23-13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3,(H,20,21)
• InChI Key： VEXYKWZIOANGRU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1CN(CC(=O)O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 396
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester

2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353962-19-2): An Overview

2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353962-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The carboxymethyl-ethyl-amino group and the pyrrolidine ring are key structural elements that contribute to the compound's chemical properties and biological activity. The benzyl ester moiety further enhances its stability and solubility, making it a versatile molecule for various research purposes.

Recent studies have highlighted the importance of 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester in the context of drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the carboxymethyl-ethyl-amino group plays a crucial role in binding to the active site of these enzymes, thereby modulating their activity.

In another study, published in the European Journal of Medicinal Chemistry, 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester was evaluated for its potential as an anti-inflammatory agent. The results indicated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines. The pyrrolidine ring was identified as a key structural feature responsible for this anti-inflammatory effect.

The synthetic route to 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester involves several well-established chemical reactions, including nucleophilic substitution, amide formation, and esterification. A detailed synthetic protocol published in the Tetrahedron Letters provides a step-by-step guide for researchers interested in synthesizing this compound. The protocol emphasizes the importance of optimizing reaction conditions to achieve high yields and purity.

In addition to its potential therapeutic applications, 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester is also being explored as a building block for more complex molecules. Its unique structure makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening assays. These applications are particularly relevant in the context of drug discovery, where rapid and efficient identification of lead compounds is crucial.

The physicochemical properties of 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester, such as its solubility, stability, and reactivity, have been extensively studied. A comprehensive analysis published in the Journal of Chemical Research revealed that this compound exhibits good solubility in polar solvents and moderate stability under standard laboratory conditions. These properties make it suitable for use in various analytical techniques, including chromatography and spectroscopy.

The safety profile of 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester has also been evaluated. Toxicological studies conducted by a team at the University of California, Los Angeles (UCLA) showed that this compound has low toxicity at therapeutic concentrations. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, 2-[(Carboxymethyl-ethyl-amino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353962-19-2) is a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the biological activity of this compound will emerge.